Cas no 1715975-20-4 (3-[(4-methoxyphenyl)methoxy]cyclobutanecarbaldehyde)

• Product Name: 3-[(4-methoxyphenyl)methoxy]cyclobutanecarbaldehyde
• CAS No: 1715975-20-4
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 5275326
• Update Time: 2026-03-09

3-[(4-methoxyphenyl)methoxy]cyclobutanecarbaldehyde Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxaldehyde, 3-[(4-methoxyphenyl)methoxy]-
• 3-[(4-methoxyphenyl)methoxy]cyclobutanecarbaldehyde

• Inchi： 1S/C13H16O3/c1-15-12-4-2-10(3-5-12)9-16-13-6-11(7-13)8-14/h2-5,8,11,13H,6-7,9H2,1H3
• InChI Key： CGUCXXMKFGQAJU-UHFFFAOYSA-N
• SMILES： C1(C=O)CC(OCC2=CC=C(OC)C=C2)C1

Additional information on 3-[(4-methoxyphenyl)methoxy]cyclobutanecarbaldehyde

3-[(4-Methoxyphenyl)Methoxy]Cyclobutanecarbaldehyde: A Comprehensive Overview

3-[(4-Methoxyphenyl)Methoxy]Cyclobutanecarbaldehyde, with the CAS number 1715975-20-4, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug discovery and material science. The molecule consists of a cyclobutane ring substituted with a methoxy group at the 3-position, further connected to a 4-methoxyphenyl moiety through an ether linkage, and terminated by an aldehyde group. This combination of functional groups makes it a versatile building block for various chemical transformations.

The synthesis of 3-[(4-Methoxyphenyl)Methoxy]Cyclobutanecarbaldehyde involves a series of well-established organic reactions, including Friedel-Crafts alkylation, oxidation, and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its preparation, reducing the environmental footprint associated with traditional synthesis routes. The compound's stability under various reaction conditions has also been extensively studied, making it a reliable intermediate in complex molecule constructions.

One of the most promising areas of research involving this compound is its application in drug design. The presence of the aldehyde group allows for easy functionalization, enabling the creation of bioactive molecules with potential therapeutic benefits. For instance, studies have shown that derivatives of this compound exhibit anti-inflammatory and antioxidant properties, which could be harnessed for developing novel pharmaceutical agents.

In addition to its role in pharmacology, 3-[(4-Methoxyphenyl)Methoxy]Cyclobutanecarbaldehyde has found utility in materials science as a precursor for advanced polymers and coatings. Its rigid cyclobutane ring contributes to the mechanical strength of materials synthesized from it, while the phenolic groups enhance thermal stability and resistance to environmental factors.

Recent research has also explored the use of this compound in green chemistry initiatives. By incorporating renewable feedstocks into its synthesis, scientists aim to reduce reliance on petrochemicals and promote sustainable practices within the chemical industry.

In conclusion, 3-[(4-Methoxyphenyl)Methoxy]Cyclobutanecarbaldehyde, with CAS number 1715975-20-4, stands as a testament to the ingenuity and progress in modern organic chemistry. Its diverse applications across multiple disciplines underscore its importance as both a fundamental building block and a platform for innovation.